Cas no 2101198-90-5 (1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)-)

• Product Name: 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)-
• CAS No: 2101198-90-5
• MF: C₁₃H₁₉F₃N₄O
• MW: 304.311372995377
• CID: 5213013
• Update Time: 2025-11-02

1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C13H19F3N4O/c1-19(9-5-3-2-4-6-9)12(21)11-10(17)7-20(18-11)8-13(14,15)16/h7,9H,2-6,8,17H2,1H3
• InChI Key： OWFDUORIYCEWKO-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)F)C=C(N)C(C(N(C2CCCCC2)C)=O)=N1

Additional information on 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)-

Comprehensive Overview of 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)- (CAS No. 2101198-90-5)

1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)- (CAS No. 2101198-90-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. The presence of the trifluoroethyl group and the cyclohexyl moiety enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)- features a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. The 4-amino substitution and the N-cyclohexyl-N-methyl carboxamide group contribute to its unique chemical properties. These structural attributes are critical for its interactions with biological targets, particularly in the context of enzyme inhibition and receptor modulation. Researchers are increasingly focusing on such compounds due to their potential in addressing unmet medical needs.

In recent years, the demand for pyrazole derivatives has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. The trifluoroethyl group in CAS No. 2101198-90-5 is particularly noteworthy, as fluorine-containing compounds often exhibit enhanced metabolic stability and bioavailability. This makes the compound a promising candidate for further investigation in drug development pipelines. Additionally, its potential use in agrochemical formulations has sparked interest among scientists working on sustainable crop protection solutions.

The synthesis of 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)- involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications. As the pharmaceutical industry continues to explore fluorinated compounds, the relevance of this molecule is expected to grow.

From a market perspective, the compound aligns with the rising trend of personalized medicine and targeted therapies. Its unique structure offers opportunities for customization, enabling researchers to tailor its properties for specific applications. Furthermore, the growing emphasis on green chemistry has led to increased interest in developing eco-friendly synthesis routes for such compounds. This aligns with global efforts to reduce the environmental impact of chemical manufacturing processes.

In conclusion, 1H-Pyrazole-3-carboxamide, 4-amino-N-cyclohexyl-N-methyl-1-(2,2,2-trifluoroethyl)- (CAS No. 2101198-90-5) represents a fascinating area of research with broad implications for medicine and agriculture. Its structural features, combined with its potential applications, make it a valuable subject for ongoing scientific exploration. As the field of heterocyclic chemistry evolves, this compound is poised to play a pivotal role in shaping future innovations.